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Compound of Interest

Compound Name: Cobalt(ii)iodide

Cat. No.: B8815870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

cobalt(II) iodide in various organic solvents. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development who utilize cobalt

compounds in their work.

Introduction
Cobalt(II) iodide (CoI₂), an inorganic compound, sees application as a catalyst in organic

synthesis and as a moisture indicator.[1] Its solubility in non-aqueous media is a critical

parameter for its use in various chemical reactions and analytical methods. This guide

summarizes the available solubility data, provides a detailed experimental protocol for its

determination, and outlines the logical workflow of such experiments.

Solubility Data
Quantitative solubility data for cobalt(II) iodide in a broad range of organic solvents is not

extensively documented in publicly available literature. The information that is available is

primarily qualitative. The following table summarizes the existing qualitative solubility

information for anhydrous and hexahydrated cobalt(II) iodide.
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Solvent Formula
Cobalt(II) Iodide
Form

Solubility

Acetone C₃H₆O Anhydrous Slightly Soluble[2][3]

Ethanol C₂H₅OH Hexahydrate Soluble[4]

Alcohols ROH Anhydrous Soluble[5]

It is important to note that the term "soluble" is a qualitative description and does not provide

specific concentration limits. For precise applications, experimental determination of solubility is

highly recommended.

Experimental Protocol: Determination of Cobalt(II)
Iodide Solubility by the Gravimetric Method
The following protocol details a reliable method for quantitatively determining the solubility of

cobalt(II) iodide in a specific organic solvent at a given temperature. This method is based on

the principle of gravimetric analysis.[6][7][8][9]

3.1 Materials and Apparatus

Anhydrous Cobalt(II) Iodide (CoI₂)

Selected Organic Solvent (e.g., anhydrous ethanol, acetone)

Analytical balance (± 0.0001 g)

Temperature-controlled shaker or water bath

Conical flasks with stoppers

Filter funnel and appropriate filter paper (or syringe filters)

Pre-weighed evaporating dishes

Drying oven
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Desiccator

Pipettes and volumetric flasks

3.2 Procedure

Solvent Preparation: Ensure the selected organic solvent is of high purity and anhydrous, as

the hygroscopic nature of cobalt(II) iodide can affect solubility.[5]

Preparation of a Saturated Solution:

Add an excess amount of anhydrous cobalt(II) iodide to a known volume of the organic

solvent in a conical flask. The presence of undissolved solid is essential to ensure

saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a temperature-controlled shaker or water bath set to the desired

temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous

agitation to ensure equilibrium is reached.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume (e.g., 10 mL) of the supernatant liquid using a pipette.

It is crucial to avoid transferring any solid particles.

Filter the withdrawn sample through a syringe filter or filter paper to remove any remaining

microcrystals.

Gravimetric Analysis:

Transfer the filtered, saturated solution into a pre-weighed evaporating dish.
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Carefully evaporate the solvent in a fume hood. Gentle heating may be applied if the

solvent has a high boiling point, but care must be taken to avoid decomposition of the

cobalt(II) iodide.

Once the solvent has evaporated, place the evaporating dish in a drying oven at a suitable

temperature (e.g., 100-120 °C) to remove any residual solvent.

Cool the dish in a desiccator to room temperature and weigh it on the analytical balance.

Repeat the drying and weighing process until a constant mass is obtained.

Calculation of Solubility:

Calculate the mass of the dissolved cobalt(II) iodide by subtracting the initial mass of the

empty evaporating dish from the final constant mass.

The solubility can then be expressed in various units, such as grams per 100 mL of

solvent ( g/100 mL) or moles per liter (mol/L).

3.3 Safety Precautions

Cobalt(II) iodide is harmful if swallowed or inhaled and can cause skin and eye irritation.[2]

Always handle it in a well-ventilated area, preferably a fume hood, and wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

The organic solvents used are often flammable. Avoid open flames and sources of ignition.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

cobalt(II) iodide solubility.
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End
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Caption: Logical workflow for determining the solubility of cobalt(II) iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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